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Compound of Interest

Compound Name:
4-(4-Bromophenyl)pyrimidin-2-ol

hydrochloride

CAS No.: 2413884-06-5

Cat. No.: B2497816

Get Quote

Executive Summary
4-(4-Bromophenyl)pyrimidin-2-ol hydrochloride is a highly specialized, bifunctional

heterocyclic building block utilized extensively in medicinal chemistry and advanced materials

science. Featuring an electron-deficient pyrimidine core, a polarizable 4-bromophenyl moiety,

and a dynamic hydroxyl/oxo functional group, this compound serves as a privileged scaffold for

kinase inhibitor design and cross-coupling methodologies. This whitepaper provides an in-

depth analysis of its structural dynamics, field-proven synthetic protocols, and application in

modern drug discovery.

Structural Dynamics & Physicochemical Profile
Lactam-Lactim Tautomerism
The chemical behavior of 4-(4-Bromophenyl)pyrimidin-2-ol is heavily dictated by protomeric

tautomerism. While the nomenclature implies a "2-ol" (lactim) structure, the compound exists in

a dynamic equilibrium with its pyrimidin-2(1H)-one (lactam) tautomer.
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Theoretical ab initio studies on 2-hydroxypyrimidines demonstrate that while the hydroxy form

may predominate in the gas phase, polar environments and solid-state matrices strongly favor

the oxo form due to intermolecular hydrogen bonding and solvent stabilization 1. The

introduction of hydrochloric acid to form the hydrochloride salt protonates the pyrimidine ring

(typically at N1 or N3), locking the molecule into a stabilized cationic state that enhances

aqueous solubility and alters its electrophilic reactivity profile.

Quantitative Physicochemical Data
To facilitate comparative analysis for drug development professionals, the core

physicochemical properties of the hydrochloride salt are summarized below:

Property Value Mechanistic Significance

Molecular Formula C₁₀H₈BrClN₂O
Defines the stoichiometric

baseline for synthesis.

Molecular Weight 287.54 g/mol
Optimal for fragment-based

drug discovery (FBDD).

Hydrogen Bond Donors 2 (in salt form)
Critical for kinase hinge-region

binding.

Hydrogen Bond Acceptors 2
Facilitates target-site

anchoring.

TPSA ~45.5 Å²
Excellent membrane

permeability profile.

Halogen Bond Donors 1 (Bromine)
Enables highly directional

hydrophobic interactions.

Synthetic Methodologies & Self-Validating Protocols
The synthesis of 4-aryl-2-hydroxypyrimidines typically relies on the condensation of an N-C-N

fragment (urea) with a 1,3-dicarbonyl equivalent 2. Below is the optimized, field-proven

workflow for generating the target hydrochloride salt.
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Fig 1: De novo synthetic workflow for 4-(4-Bromophenyl)pyrimidin-2-ol hydrochloride.

Protocol A: De Novo Cyclocondensation (Self-Validating
System)
Mechanistic Rationale (Causality): We utilize an enaminone (1-(4-bromophenyl)-3-

(dimethylamino)prop-2-en-1-one) rather than a standard 1,3-diketone to guarantee absolute

regioselectivity. The dimethylamino group acts as an excellent leaving group, directing the

nucleophilic attack of urea exclusively to the C3 position. The addition of HCl during cyclization

is causal: it activates the enaminone carbonyl, catalyzes the elimination of dimethylamine, and

drives the tautomeric equilibrium toward the thermodynamically stable pyrimidine ring.

Step-by-Step Methodology:

Reaction Setup: In a 250 mL round-bottom flask, dissolve 10.0 mmol of 1-(4-

bromophenyl)-3-(dimethylamino)prop-2-en-1-one and 12.0 mmol of urea in 50 mL of

absolute ethanol.
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Acid-Catalyzed Cyclization: Add 2.0 mL of concentrated aqueous HCl (37%) dropwise.

Reflux the mixture at 80°C for 4 hours.

In-Process Control (IPC): Monitor via TLC (DCM:MeOH 9:1). The disappearance of the

bright yellow enaminone spot indicates complete conversion.

Free Base Isolation: Cool the mixture to 0°C. Neutralize cautiously with saturated NaHCO₃

until pH 7 is reached. Validation Checkpoint: A pale yellow solid (the free base) will rapidly

precipitate. Filter and wash with cold distilled water.

Hydrochloride Salt Formation: Dissolve the purified free base in minimal anhydrous diethyl

ether. Bubble anhydrous HCl gas through the solution at 0°C for 15 minutes.

Final Validation:Self-Validating Checkpoint: The immediate formation of a dense, white-to-off-

white crystalline precipitate confirms successful protonation. If the solution remains clear, the

system contains residual water solubilizing the salt. Filter the crystals under a nitrogen

atmosphere and dry in vacuo.

Alternative Strategy: Suzuki-Miyaura Cross-Coupling
For late-stage functionalization, researchers can couple 4-chloro-2-hydroxypyrimidine with 4-

bromophenylboronic acid. The causality behind this choice lies in chemoselectivity: the highly

electron-deficient C4 position of the pyrimidine ring allows for the selective oxidative addition of

Palladium(0) at the C-Cl bond, leaving the aryl C-Br bond intact for subsequent derivatization

34.

Pharmacological Applications & Target Engagement
In drug development, 4-(4-Bromophenyl)pyrimidin-2-ol hydrochloride is highly prized as a

pharmacophore for competitive ATP-mimetic kinase inhibitors.

The structural logic is bipartite:

The Pyrimidin-2-ol Core: Acts as an adenine bioisostere. The N1 nitrogen and the C2-OH (or

C2=O) form a robust bidentate hydrogen-bonding network with the peptide backbone of the

kinase hinge region.
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The 4-Bromophenyl Moiety: Projects deep into the hydrophobic pocket (often the

"gatekeeper" adjacent pocket). The polarizable bromine atom engages in halogen bonding—

a highly directional interaction with the carbonyl oxygen of specific target residues, drastically

increasing the drug's residence time and target affinity.
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Fig 2: Pharmacological signaling pathway and kinase active site interaction.

Analytical Characterization & Validation
To ensure scientific integrity, the synthesized hydrochloride salt must be validated against the

following analytical benchmarks:

¹H NMR (400 MHz, DMSO-d₆): The protonation of the pyrimidine ring induces a distinct

downfield shift. The pyrimidine protons (H5 and H6) will appear as a pair of coupled doublets
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(AB spin system) between δ 7.50 – 8.60 ppm. The aryl protons of the 4-bromophenyl group

will present as an AA'BB' system around δ 7.70 – 8.10 ppm. A broad exchangeable singlet >

δ 12.0 ppm confirms the presence of the hydrochloride proton/tautomeric OH.

LC-MS (ESI+): The mass spectrum will exhibit a classic 1:1 isotopic doublet at m/z 251.0

and 253.0 [M+H]⁺, corresponding to the ⁷⁹Br and ⁸¹Br isotopes of the free base, confirming

the structural mass without the HCl counterion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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